Cas no 383146-87-0 (2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine)

• Product Name: 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine
• CAS No: 383146-87-0
• MF: C₁₁H₁₃N₃OS₂
• MW: 267.37041926384
• MDL: MFCD03011969
• CID: 5013602
• Update Time: 2026-02-27

2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine
• 4-[2-(methylsulfanyl)thieno[2,3-d]pyrimidin-4-yl]morpholine
• Oprea1_243908
• 4-(2-methylsulfanylthieno[2,3-d]pyrimidin-4-yl)morpholine
• 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine

• MDL： MFCD03011969
• Inchi： 1S/C11H13N3OS2/c1-16-11-12-9(14-3-5-15-6-4-14)8-2-7-17-10(8)13-11/h2,7H,3-6H2,1H3
• InChI Key： NLUSAENTFBPWFN-UHFFFAOYSA-N
• SMILES： S1C=CC2C1=NC(=NC=2N1CCOCC1)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• XLogP3: 2.5
• Topological Polar Surface Area: 91.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine

Introduction to 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine (CAS No. 383146-87-0)

2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine, with the CAS number 383146-87-0, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The core structure of 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine consists of a thienopyrimidine scaffold with a morpholine substituent at the 4-position and a methylsulfanyl group at the 2-position. The thienopyrimidine ring system is characterized by its fused thiophene and pyrimidine rings, which confer significant chemical stability and biological activity. The morpholine substituent adds a polar and flexible moiety, enhancing the compound's solubility and bioavailability. The methylsulfanyl group, on the other hand, can participate in various chemical reactions and interactions, contributing to the compound's overall reactivity and biological profile.

Recent research has highlighted the potential of 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine as a lead compound for drug development. Studies have shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and hepatitis C. The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or host cell factors. This makes it a promising candidate for the development of new antiviral therapies.

In addition to its antiviral properties, 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those derived from lung, breast, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, such as induction of apoptosis, inhibition of angiogenesis, and modulation of cell cycle progression. These findings suggest that 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine could be further optimized for use in cancer therapy.

The anti-inflammatory properties of 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine have also been explored. In vitro and in vivo studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine has been studied to understand its behavior in biological systems. Research has shown that this compound has favorable oral bioavailability and a reasonable half-life in plasma. These properties are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance the therapeutic potential of 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine, several structural modifications have been explored. These modifications aim to improve the compound's potency, selectivity, and pharmacokinetic properties. For example, substituting different functional groups at various positions on the thienopyrimidine scaffold can lead to compounds with enhanced biological activities or reduced side effects.

In conclusion, 2-(Methylsulfanyl)-4-morpholinothieno[2,3-d]pyrimidine (CAS No. 383146-87-0) is a promising compound with a wide range of biological activities. Its unique structural features make it an attractive lead for drug development in areas such as antiviral therapy, cancer treatment, and anti-inflammatory applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.